![molecular formula C13H15NO2 B060454 3-(Cyclopentyloxy)-4-methoxybenzonitrile CAS No. 159783-16-1](/img/structure/B60454.png)
3-(Cyclopentyloxy)-4-methoxybenzonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-(Cyclopentyloxy)-4-methoxybenzonitrile is characterized by a cyclopentyloxy group and a methoxy group attached to a benzonitrile ring . The exact structure can influence the compound’s physical and chemical properties, as well as its reactivity.Chemical Reactions Analysis
The chemical reactions involving 3-(Cyclopentyloxy)-4-methoxybenzonitrile are complex and can be influenced by various factors . For instance, the presence of certain catalysts or reactants can affect the reaction rate and the products formed. Understanding these reactions is crucial for optimizing the use of this compound in different applications.Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(Cyclopentyloxy)-4-methoxybenzonitrile include its molecular weight, hydrogen bond donor count, hydrogen bond acceptor count, and rotatable bond count . These properties can influence how the compound behaves in different environments and how it interacts with other substances.Scientific Research Applications
Enantiodivergent Synthesis of Rolipram
“3-(Cyclopentyloxy)-4-methoxybenzonitrile” is used in the enantiodivergent synthesis of Rolipram . Both enantiomers of Rolipram have been prepared in large quantity from a common intermediate rac-3-(3’-cyclopentyloxy-4’-methoxy)phenyl-4-nitro butyric acid .
Inhibitor of Phosphodiesterase
Rolipram, synthesized from “3-(Cyclopentyloxy)-4-methoxybenzonitrile”, is known for its inhibitory activity against recombinant cyclic-AMP-selective phosphodiesterase (PDE4) subtypes .
Biological Activity of Rolipram
Rolipram, which can be synthesized from “3-(Cyclopentyloxy)-4-methoxybenzonitrile”, has varied biological activity. It has been noted for its emetic, antiinflammatory, immunosuppressant, antidepressive, putative antiparkinsonian, and neuroprotective effects .
Synthesis of 2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine Hydrochloride
“3-(Cyclopentyloxy)-4-methoxybenzonitrile” is also used in the synthesis of 2-(3-Cyclopentyloxy-4-methoxy-phenyl)-4-phenyl-but-3-ynylamine hydrochloride .
Synthesis of 3-[3-(Cyclopentyloxy)-4-methoxyphenyl]acrylic Acid
Another application of “3-(Cyclopentyloxy)-4-methoxybenzonitrile” is in the synthesis of 3-[3-(Cyclopentyloxy)-4-methoxyphenyl]acrylic acid .
Synthesis of Cyclopentyl Isovanillin
“3-(Cyclopentyloxy)-4-methoxybenzonitrile” is used in the synthesis of cyclopentyl isovanillin .
Future Directions
The development of Phosphodiesterase-4 inhibitors, such as 3-(Cyclopentyloxy)-4-methoxybenzonitrile, has been a topic of interest in recent years . These compounds have potential applications in the treatment of various diseases, such as chronic obstructive pulmonary disease. Future research will likely focus on optimizing the synthesis process, understanding the mechanism of action, and exploring potential applications .
Mechanism of Action
Target of Action
The primary targets of 3-(Cyclopentyloxy)-4-methoxybenzonitrile are the cAMP-specific 3’,5’-cyclic phosphodiesterase 4B and 4D . These enzymes play a crucial role in cellular signal transduction pathways. They regulate the intracellular levels of cyclic adenosine monophosphate (cAMP), a messenger molecule that transmits the effects of hormones like glucagon and adrenaline, which cannot pass through the cell membrane.
Mode of Action
3-(Cyclopentyloxy)-4-methoxybenzonitrile acts as an inhibitor of the cAMP-specific 3’,5’-cyclic phosphodiesterase 4B and 4D . By inhibiting these enzymes, it prevents the breakdown of cAMP, thereby increasing the concentration of cAMP within cells. This leads to a variety of downstream effects, depending on the specific cell type and the signaling pathways that are activated.
Biochemical Pathways
The increase in cAMP levels affects multiple biochemical pathways. cAMP is a second messenger, involved in the regulation of glycogen, sugar, and lipid metabolism. It activates protein kinase A (PKA), leading to phosphorylation of various proteins, altering their activity and thereby the metabolic pathways they regulate .
Pharmacokinetics
These properties significantly impact the bioavailability of the compound, determining the concentration of the drug in the body over time .
Result of Action
The increase in intracellular cAMP levels due to the action of 3-(Cyclopentyloxy)-4-methoxybenzonitrile can have various effects at the molecular and cellular level. These effects depend on the specific cell type and the signaling pathways that are activated. For instance, in some cells, increased cAMP levels can lead to changes in gene expression, cell growth, and differentiation .
properties
IUPAC Name |
3-cyclopentyloxy-4-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-15-12-7-6-10(9-14)8-13(12)16-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHBXUQZYMCKLFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C#N)OC2CCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90381395 | |
Record name | 3-(Cyclopentyloxy)-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyclopentyloxy)-4-methoxybenzonitrile | |
CAS RN |
159783-16-1 | |
Record name | 3-(Cyclopentyloxy)-4-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90381395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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